BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Chloro-n,n-dimethylacetamide-d3 chemical
properties and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Chloro-n,n-dimethylacetamide-
d3

Cat. No.: B12400631

Compound Name:

An In-depth Technical Guide to 2-Chloro-N,N-
dimethylacetamide-d3

This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant experimental protocols for 2-Chloro-N,N-dimethylacetamide-d3. The information
is intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Chemical Properties and Identification

2-Chloro-N,N-dimethylacetamide-d3 is the deuterated form of 2-Chloro-N,N-
dimethylacetamide.[1][2] Deuterium labeling is a common strategy in pharmaceutical research
to study the metabolic fate of drug candidates.[1] The physical and chemical properties of the
deuterated compound are very similar to its non-deuterated analogue.

Table 1: Chemical and Physical Properties
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Property Value Source
Molecular Formula C4HsDsCINO [1]
Molecular Weight 124.58 g/mol [1]
CAS Number 1219802-19-3 [1]
Non-Deuterated Molecular
C4HsCINO [3]

Formula
Non-Deuterated Molecular

) 121.57 g/mol [4]
Weight
Non-Deuterated CAS Number 2675-89-0 [3114]
Appearance Liquid [4]

Density (non-deuterated)

1.182 g/mL at 20 °C

[4]

Refractive Index (hon-

deuterated)

n20/D 1.479

[4]

Flash Point (non-deuterated)

> 110 °C (> 230 °F) - closed

cup

[4]

Solubility

Soluble in a wide range of

organic solvents.

[5]

Identifiers for Non-Deuterated Form:

IUPAC Name: 2-chloro-N,N-dimethylacetamide[3]

SMILES: CN(C)C(=0)CCI[3][4]

InChl: 1S/C4H8CINO/Cc1-6(2)4(7)3-5/h3H2,1-2H3[3][4]

Chemical Structure

Synonyms: N,N-Dimethylchloroacetamide, Acetamide, 2-chloro-N,N-dimethyl-[3]
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The molecular structure of 2-Chloro-N,N-dimethylacetamide-d3 consists of a central
acetamide group where the two protons on the N-methyl groups are substituted with deuterium.
A chlorine atom is attached to the alpha-carbon.

Caption: Molecular structure of 2-Chloro-N,N-dimethylacetamide-d3.
Experimental Protocols
A. Synthesis of N,N-dimethyl Chloroacetamide

A common method for the synthesis of the non-deuterated analogue involves the amidation of
chloroacetyl chloride with dimethylamine.[6][7] A similar procedure would be followed for the
deuterated version, using deuterated dimethylamine.

¢ Reaction Workflow:

Click to download full resolution via product page
Caption: Workflow for the synthesis of N,N-dimethyl chloroacetamide.
¢ Detailed Methodology:[7]

o An alkali metal salt (e.g., sodium acetate) and water are added to a chlorinated
hydrocarbon solvent (e.g., dichloromethane).

o The mixture is cooled to a temperature between -15°C and -8°C.
o Dimethylamine gas is introduced into the cooled solution.

o Chloroacetyl chloride is then added dropwise while maintaining the temperature between
-8°C and 5°C. The pH is controlled to be between 5 and 8 during the addition.
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o The reaction is allowed to proceed for 1 to 3 hours after the addition is complete.
o The resulting product mixture is filtered.
o The aqueous phase is extracted with the chlorinated hydrocarbon solvent.

o The organic phases are combined, dried over an appropriate drying agent, and the solvent
is removed under reduced pressure.

o The crude product is then purified by vacuum distillation to yield N,N-dimethyl
chloroacetamide.

B. Quality Analysis by Gas Chromatography (GC)

The purity of 2-Chloro-N,N-dimethylacetamide is often determined by Gas Chromatography
(GO).

e General Protocol:

o Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile
solvent (e.g., dichloromethane or ethyl acetate).

o Instrumentation: Use a gas chromatograph equipped with a Flame lonization Detector
(FID).

o Column: A non-polar or medium-polarity capillary column is typically suitable.
o Carrier Gas: Use an inert gas like helium or nitrogen at a constant flow rate.
o Temperature Program:

» |njector Temperature: Set to a temperature that ensures rapid vaporization without
decomposition (e.g., 250°C).

» Oven Temperature: Start at a low temperature (e.g., 60°C), hold for a few minutes, then
ramp up at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 280°C) and
hold.
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» Detector Temperature: Set higher than the final oven temperature (e.g., 300°C).

o Injection: Inject a small volume (e.g., 1 uL) of the prepared sample.

o Data Analysis: The purity is determined by calculating the area percentage of the main
peak corresponding to 2-Chloro-N,N-dimethylacetamide. An assay of 297.0% is a
common purity specification.[4]

For deuterated compounds like 2-Chloro-N,N-dimethylacetamide-d3, mass spectrometry
(GC-MS or LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are also used for
structural confirmation and to determine the degree of deuterium incorporation.[2]

Safety and Handling
2-Chloro-N,N-dimethylacetamide is a hazardous substance that requires careful handling.
» Hazard Identification:

o Acute Toxicity: Harmful if swallowed.[3][4]

o Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[3][8]

o Respiratory Irritation: May cause respiratory irritation.[8]

 Recommended Handling Procedures:

o

Work in a well-ventilated area, preferably under a chemical fume hood.[8]

[¢]

Avoid contact with skin, eyes, and clothing.[9]

o

Do not breathe vapors or mist.[8]

o

Wash hands thoroughly after handling.[8]

o

Keep away from heat, sparks, and open flames.[10]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[11]
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o Skin Protection: Wear chemically resistant gloves (e.g., butyl rubber) and protective
clothing.[8][9]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved
respirator with an appropriate cartridge for organic vapors.[9]

o Storage:

o Store in a cool, dry, and well-ventilated place.[8]

o Keep containers tightly closed.[8]

o Store in a corrosives area, away from incompatible materials such as strong oxidizing
agents, strong bases, and strong acids.[8]

o First Aid Measures:

[¢]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[8]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove
all contaminated clothing. Seek immediate medical attention.[8]

o Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[8]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[8]

This guide is intended for informational purposes only and should not be used as a substitute
for a comprehensive safety data sheet (SDS) or professional consultation. Always refer to the
specific SDS for the most current and detailed safety information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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